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Compound of Interest

Compound Name: tert-butyl butanoate

Cat. No.: B3395247

An In-depth Technical Guide to the Health and Safety of Tert-butyl Butanoate

This guide provides comprehensive health and safety information for tert-butyl butanoate,
intended for researchers, scientists, and professionals in drug development. It covers hazard
identification, safe handling protocols, emergency procedures, and toxicological data,
supported by detailed experimental methodologies and visual workflows to ensure a thorough
understanding of the risks and necessary precautions.

Chemical and Physical Properties

Tert-butyl butanoate is a colorless to pale yellow liquid with a fruity odor.[1] It is an ester
formed from tert-butyl alcohol and butyric acid.[1] Due to its hydrophobic nature, it has limited
solubility in water but is soluble in organic solvents.[1]

Table 1: Physical and Chemical Properties of Tert-butyl Butanoate and Related Compounds
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Tert-butyl

Property Tert-butyl Acetate Tert-butanol
Butanoate

Molecular Formula C8H1602[1][2] C6H1202[3] C4H100[4][5]

Molecular Weight 144.21 g/mol [2] 116.2 g/mol [3] 74.12 g/mol [4][5]
CAS Number 2308-38-5[1][2] 540-88-5[3] 75-65-0[4]

. _ . 83°C @ 760 mmHg[4]
Boiling Point Not available[6] 97.85°C (208.13°F)[7]

[5]

Melting/Freezing Point

Not available[6]

-58.15°C (-72.67°F)[7]

25 - 25.5°C[4][5]

Flash Point Not available 4.4°C (39.92°F)[7] 11°C (51.80°F)[5]
Specific Gravity Not available 0.8665 at 68°F[8] 0.780[4]

Vapor Density Not available Not available 2.6 (air=1)[5]

Vapor Pressure Not available Not available 42 mm Hg @ 25°C[5]
Water Solubility Limited[1] Insoluble[8] Soluble[4][5]

Appearance

Colorless to pale

yellow liquid[1]

Clear, colorless
liquid[7]

After melting, clear

colorless liquid[5]

Odor

Fruity[1]

Camphor-like[7]

Camphor[5]

Hazard Identification and Classification

Tert-butyl butanoate is considered a flammable liquid and may cause skin and eye irritation

upon contact.[1] Inhalation of vapors may also cause respiratory irritation.[1] While specific

toxicological data for tert-butyl butanoate is limited, information from structurally similar

compounds like tert-butyl acetate and tert-butanol provides insight into its potential hazards.

Table 2: Hazard Classification
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Hazard

Classification

Precautionary Statements

Flammability

Flammable Liquid (Category 2

based on tert-butyl acetate)[7]

Keep away from heat, sparks,
open flames, and hot surfaces.
No smoking. Keep container
tightly closed. Ground/bond
container and receiving
equipment. Use explosion-
proof
electrical/ventilating/lighting
equipment. Use only non-
sparking tools. Take
precautionary measures
against static discharge.[3][9]

Acute Toxicity (Inhalation)

May cause respiratory
irritation. May cause
drowsiness or dizziness

(based on tert-butyl acetate).

[7]

Avoid breathing mist or vapors.
Use only outdoors or in a well-

ventilated area.[9]

Skin Corrosion/Irritation

May cause skin irritation.[1]
Repeated exposure may
cause skin dryness or

cracking.[3]

Wear protective gloves. Wash

skin thoroughly after handling.
[9]

Eye Damage/Irritation

May cause eye irritation.[1]

Wear eye protection/face

protection.[9]

Acute Toxicity (Oral)

May be harmful if swallowed

(based on tert-butyl acetate).

[3]

Do not eat, drink or smoke

when using this product.[9]

Exposure Controls and Personal Protection

To minimize exposure, work in a well-ventilated area, preferably in a chemical fume hood.[4]

Facilities should be equipped with an eyewash station and a safety shower.[5][10]

Table 3: Personal Protective Equipment (PPE)
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Protection Type

Recommendation

Standard

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.[4][10]

OSHA 29 CFR 1910.133 or
European Standard EN166.[4]
[10]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[4][10] Solvent-
resistant gloves are

recommended.[11]

Chemical protection gloves
tested according to EN 374.[3]

Respiratory Protection

Follow OSHA respirator
regulations. A NIOSH/MSHA or
European Standard EN 149
approved respirator should be
used if exposure limits are
exceeded or if irritation is
experienced.[5][10] For high
exposures, a supplied-air
respirator with a full facepiece
operated in a pressure-
demand or other positive-
pressure mode is

recommended.[11]

OSHA 29 CFR 1910.134 or
European Standard EN 149.[5]
[10]

Table 4: Occupational Exposure Limits for Structurally Similar Compounds
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Substance Agency TWA STEL
tert-Butyl Acetate ACGIH 50 ppm 150 ppm
NIOSH 200 ppm (10 h)

OSHA 200 ppm

tert-Butanol ACGIH 100 ppm

NIOSH 100 ppm (10 h) 150 ppm

OSHA 100 ppm

Source:[3][12]

Handling and Storage

Handle tert-butyl butanoate with adequate ventilation and avoid breathing vapor or mist.[10]
Wash thoroughly after handling.[10] Keep the container tightly closed and store in a cool, dry,
well-ventilated area away from sources of ignition and incompatible substances such as strong
oxidizing agents, acids, and bases.[3][10][13] Ground and bond containers when transferring
material and use spark-proof tools.[5][7]

First Aid Measures

Table 5: First Aid Procedures
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Exposure Route Procedure

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation s . .
breathing is difficult, give oxygen. Get medical

aid.[10]

Get medical aid. Flush skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Wash clothing

before reuse.[10]

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower
eyelids. Get medical aid.[10]

Do NOT induce vomiting. If conscious and alert,
Ingestion rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid.[10]

Fire Fighting and Accidental Release Measures

Fire Fighting: Tert-butyl butanoate is a flammable liquid.[1] In case of fire, use dry chemical,
CO2, water spray, or alcohol-resistant foam. A solid water stream should not be used as it may
spread the fire. Firefighters should wear a self-contained breathing apparatus (SCBA) in
pressure-demand, MSHA/NIOSH approved or equivalent, and full protective gear.[5][10]

Accidental Release: For spills, evacuate personnel from the area and remove all sources of
ignition.[11] Absorb the spill with an inert material such as vermiculite, sand, or earth, and place
it in a suitable container for disposal.[10] Ensure adequate ventilation.[10] Prevent runoff from
entering storm sewers and ditches.[10]

Toxicological Information

Specific toxicological data for tert-butyl butanoate is not readily available. The information
below is based on studies of structurally similar compounds, primarily tert-butyl alcohol (TBA),
which is a metabolite of tert-butyl acetate.[14]
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Acute Toxicity:

e Oral: The acute oral LD50 in rats for tert-butanol is reported to be between 2743 and 3500
mg/kg.[4] For tert-butyl acetate, the oral LD50 in male rats is 4,100 mg/kg.[15]

e Dermal: The dermal LD50 for tert-butanol in rabbits is >2 g/kg.[4]
 Inhalation: The LC50 for tert-butanol in rats is >10,000 ppm for a 4-hour exposure.[4]
Subchronic Toxicity:

e In a 90-day drinking water study, tert-butanol caused kidney and urinary bladder toxicity in
rats.[16]

o A 13-week inhalation study of tert-butyl acetate in rats showed increased motor activity in
males at 1600 ml/m3.[17]

Carcinogenicity:

e Long-term drinking water studies of tert-butanol showed some evidence of carcinogenic
activity in rats and mice, with proliferative lesions in the kidneys of male rats.[18]

Genotoxicity:
o Tert-butanol was not mutagenic in several bacterial and mammalian test systems.[18]

Experimental Protocols

Detailed experimental protocols for toxicological assessment are based on OECD and NTP
guidelines.

Acute Oral Toxicity (based on OECD Guideline 420):
o Test Animals: Healthy young adult rats of a single sex (typically females) are used.

» Housing and Feeding: Animals are housed in standard laboratory conditions with access to
food and water, except for a brief fasting period before dosing.
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Dose Administration: The test substance is administered in a single dose by gavage. A
stepwise procedure is used with fixed doses of 5, 50, 300, and 2000 mg/kg. The initial dose
is selected based on a preliminary sighting study to be a level expected to produce some
toxicity without mortality.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the study. Source:[19]

Acute Dermal Toxicity (based on OECD Guideline 402):

Test Animals: Healthy young adult rats are used.

Preparation: Approximately 24 hours before the test, fur is removed from the dorsal area of
the trunk.

Dose Application: The test substance is applied to a small area of the skin (approximately
10% of the body surface area) and held in contact with a porous gauze dressing for 24
hours.

Observation: Animals are observed for signs of toxicity and mortality daily for at least 14
days. Body weights are recorded weekly.

Necropsy: A gross necropsy is performed on all animals at the conclusion of the study.
Source:[1]

Acute Inhalation Toxicity (based on OECD Guideline 403):

Test Animals: Healthy young adult rodents (commonly rats) are used.

Exposure: Animals are exposed to the test substance in a dynamic airflow inhalation
exposure system for a predetermined period, typically 4 hours.

Concentrations: A limit concentration or a series of at least three concentrations are used.

Observation: Animals are monitored for mortality, clinical signs of toxicity, respiratory
distress, and body weight changes for at least 14 days post-exposure.
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» Necropsy: A comprehensive necropsy is performed on all animals. Source:[9][10]
Bacterial Reverse Mutation Assay (Ames Test, based on OECD Guideline 471):

o Test Strains: Several strains of Salmonella typhimurium and Escherichia coli that are
deficient in synthesizing an essential amino acid (e.g., histidine or tryptophan) are used.

o Metabolic Activation: The assay is performed both with and without a mammalian metabolic
activation system (S9 mix) to detect mutagens that require metabolic activation.

o Procedure: The bacterial cells are exposed to the test substance at various concentrations.
The mixture is then plated on a minimal agar medium lacking the essential amino acid.

 Incubation: Plates are incubated for 2-3 days at 37°C.

o Evaluation: The number of revertant colonies (colonies that have mutated back to being able
to synthesize the essential amino acid) is counted and compared to the number of
spontaneous revertant colonies on control plates. A substance is considered mutagenic if it
causes a dose-related increase in the number of revertant colonies. Source:[4][8][11][12]

Visualizations
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Hazard Identification & Risk Assessment

Identify Chemical:
tert-butyl butanoate
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Routes, Duration, Frequency

:

Risk Characterization

Control Measures & Safe Handling

Engineering Controls:
Fume Hood, Ventilation

:

Administrative Controls:
SOPs, Training

:

Personal Protective Equipment:
Goggles, Gloves, Lab Coat

:

Safe Handling & Storage

v

Fire Response

Spill Response |- -9 First Aid
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Caption: Workflow for health and safety assessment and management of tert-butyl butanoate.
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Bacterial Reverse Mutation Assay (Ames Test) Workflow

Prepare Test Substance
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l
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for 48-72 hours

:

Count Revertant Colonies

l

Analyze Data:
Compare to Controls

Conclusion:
Mutagenic or Non-mutagenic

Click to download full resolution via product page

Caption: Experimental workflow for the Ames Test to assess mutagenicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3395247#health-and-safety-guidelines-for-handling-
tert-butyl-butanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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